CCX872

• IUPAC Name: N/A
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: CCX872; CCX-872; CCX 872; CCX-872-B; CCX-872 B; CCX-872B

Description

CCX872, also known as CCX872-B, is a potent and orally active CCR2 antagonist with potential immunomodulating and antineoplastic activities. CCX872-B specifically binds to CCR2 and prevents the binding to its cognate endothelium-derived chemokine ligand CCL2 (monocyte chemoattractant protein-1 or MCP1). This may result in the inhibition of both CCR2 activation and CCR2-mediated signal transduction, which may inhibit inflammatory processes, angiogenesis, tumor cell migration, and tumor cell proliferation.

Scientific Research Applications

• Distributed Scientific Applications :

  • XCAT-C++, a C++ based Common Component Architecture (CCA) framework, is designed for distributed scientific applications. It efficiently handles large data sets, enabling dynamic switching to suitable communication protocols for maximizing effective throughput. This framework is highly relevant for managing the complexity of distributed scientific simulations (Govindaraju, Head, & Chiu, 2005).

• High-Speed CCD System Design :

  • Science-grade Charge-Coupled Devices (CCDs) like the Eastman Kodak Full-Frame CCD image sensor KAF-0401LE and KAF-1001E, are integral in high dynamic range applications including solar astronomy, radiology, and echelle spectroscopy. Their design and implementation contribute significantly to the development of high-speed CCD systems for scientific use (Wu Jiang-wen, 2005).

• Chemical Understanding and Graphing Skills in Scientific Education :

  • The case-based computerized laboratory (CCL) enhances chemical understanding and graphing skills of high school honors students. This approach significantly improves students' abilities in chemistry and graphing, highlighting the educational value of combining visual and textual representations in scientific education (Dori & Sasson, 2008).

• Accelerating Scientific Computations :

  • Configurable Computing Machines (CCMs) provide significant execution rate increases for applications like image processing, signal processing, and scientific computations. Strategies for accelerating scientific computations on CCMs demonstrate the effectiveness of this approach, particularly on complex, large-scale applications (Jones & Ramachandran, 2000).

• High-Performance Scientific Computing :

  • The Common Component Architecture (CCA) supports high-performance computing in scientific contexts, promoting collaboration and integration of independently developed software. It is particularly useful in disciplines like combustion research, global climate simulation, and computational chemistry (Bernholdt et al., 2006).

• Coupling Parallel Applications in Dynamic Environments :

  • XChange/sub mxn/ middleware infrastructure enables efficient data redistribution across parallel application components in scientific collaborations. This tool addresses dynamic application behaviors and data format mismatches, enhancing the flexibility and efficiency of data handling in scientific research (Abbasi et al., 2004).

• Diffraction Data from X-ray Lasers in Scientific Research :

  • Data from X-ray free-electron lasers, used in structural biology applications, are crucial for scientific research. The availability of such data enables the scientific community to meet challenges with torrents of data from new X-ray lasers (Maia & Hajdu, 2016).